Cas no 276677-03-3 (4-Bromo-2,5-dimethylbenzoic acid)
4-Bromo-2,5-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,5-dimethylbenzoic acid
-
- MDL: MFCD01846558
- Inchi: 1S/C9H9BrO2/c1-5-4-8(10)6(2)3-7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key: PYZYBJKFYYDWPH-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C(=O)O)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
4-Bromo-2,5-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069700-250mg |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 250mg |
£91.00 | 2022-03-01 | ||
| Fluorochem | 069700-1g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 1g |
£172.00 | 2022-03-01 | ||
| Fluorochem | 069700-5g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 5g |
£505.00 | 2022-03-01 | ||
| Fluorochem | 069700-25g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 25g |
£1900.00 | 2022-03-01 | ||
| TRC | B293405-50mg |
4-Bromo-2,5-dimethylbenzoic Acid |
276677-03-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293405-100mg |
4-Bromo-2,5-dimethylbenzoic Acid |
276677-03-3 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B293405-500mg |
4-Bromo-2,5-dimethylbenzoic Acid |
276677-03-3 | 500mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB337842-1 g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 1g |
€243.90 | 2022-08-31 | ||
| abcr | AB337842-5 g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 5g |
€745.60 | 2022-08-31 | ||
| abcr | AB337842-10 g |
4-Bromo-2,5-dimethylbenzoic acid |
276677-03-3 | 10g |
€1,234.00 | 2022-08-31 |
4-Bromo-2,5-dimethylbenzoic acid Suppliers
4-Bromo-2,5-dimethylbenzoic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-Bromo-2,5-dimethylbenzoic acid
Recent Advances in the Application of 4-Bromo-2,5-dimethylbenzoic acid (CAS: 276677-03-3) in Chemical Biology and Pharmaceutical Research
4-Bromo-2,5-dimethylbenzoic acid (CAS: 276677-03-3) is a brominated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates and molecular probes. The presence of both bromo and carboxylic acid functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with tailored biological activities.
Recent studies have highlighted the role of 4-Bromo-2,5-dimethylbenzoic acid in the synthesis of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for protein kinases involved in inflammatory diseases. The researchers utilized the bromo substituent for further cross-coupling reactions, leading to the creation of a library of compounds with enhanced selectivity and potency.
In addition to its role in drug discovery, 4-Bromo-2,5-dimethylbenzoic acid has been employed in the design of fluorescent probes for bioimaging applications. A recent publication in Chemical Communications (2024) described the synthesis of a novel probe based on this compound, which exhibited high specificity for detecting reactive oxygen species (ROS) in live cells. The probe's ability to provide real-time imaging of ROS levels offers valuable insights into oxidative stress-related diseases, such as cancer and neurodegenerative disorders.
The compound's physicochemical properties, including its solubility and stability, have also been investigated to optimize its use in various formulations. A 2024 study in the European Journal of Pharmaceutical Sciences explored the development of nanoformulations incorporating 4-Bromo-2,5-dimethylbenzoic acid, aiming to improve its bioavailability and therapeutic efficacy. The results indicated that these formulations could enhance the compound's delivery to target tissues, reducing off-target effects and improving overall pharmacokinetics.
Furthermore, computational studies have been conducted to predict the binding modes and interactions of derivatives of 4-Bromo-2,5-dimethylbenzoic acid with biological targets. Molecular docking and dynamics simulations, as reported in a 2023 Bioorganic Chemistry article, provided insights into the structural requirements for achieving high-affinity binding, guiding the rational design of future derivatives.
In conclusion, 4-Bromo-2,5-dimethylbenzoic acid (CAS: 276677-03-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential applications in drug discovery, bioimaging, and formulation development, underscores its importance in advancing scientific and therapeutic innovations. Ongoing research efforts are expected to further expand its utility and uncover new avenues for its application in addressing unmet medical needs.
276677-03-3 (4-Bromo-2,5-dimethylbenzoic acid) Related Products
- 828922-44-7(1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-)
- 5333-13-1(3-bromo-2,4,6-trimethylbenzoic Acid)
- 100958-94-9(2-METHYL-3,5-DIBROMOBENZOIC ACID)
- 13124-84-0(5-bromobenzene-1,2,4-tricarboxylic acid)
- 123278-07-9(3-bromo-2,6-dimethylbenzoic Acid)
- 76006-33-2(3-bromo-2-methyl-benzoic acid)
- 90259-31-7(2-Bromo-6-methylbenzoic acid)
- 116-69-8(3-Bromophthalic Acid)
- 58707-03-2(Benzoic acid, 2,4-dibromo-6-methyl-)
- 5613-29-6(2,2,2-trichloroethyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1h-pyrimidine-5-carboxylate)